Cas no 104795-80-4 (Benzo[b]thiophene-2-carboxylic acid, 3-hydroxy-5-methyl-, methyl ester)

• Product Name: Benzo[b]thiophene-2-carboxylic acid, 3-hydroxy-5-methyl-, methyl ester
• CAS No: 104795-80-4
• MF: C₁₁H₁₀O₃S
• MW: 222.260302066803
• CID: 1146743
• Update Time: 2024-07-26

Benzo[b]thiophene-2-carboxylic acid, 3-hydroxy-5-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxylic acid, 3-hydroxy-5-methyl-, methyl ester

• Inchi： 1S/C11H10O3S/c1-6-3-4-8-7(5-6)9(12)10(15-8)11(13)14-2/h3-5,12H,1-2H3
• InChI Key： CNOHQHDAMDHSRX-UHFFFAOYSA-N
• SMILES： C12=CC=C(C)C=C1C(O)=C(C(OC)=O)S2

Computed Properties

• Exact Mass: 222.0351

Experimental Properties

• Density: 1.341±0.06 g/cm3(Predicted)
• Boiling Point: 344.6±37.0 °C(Predicted)
• PSA: 46.53
• pka: 7.54±0.50(Predicted)